Cas no 1241725-62-1 (METHYL 5-FLUOROPIPERIDINE-3-CARBOXYLATE)

• Product Name: METHYL 5-FLUOROPIPERIDINE-3-CARBOXYLATE
• CAS No: 1241725-62-1
• MF: C₇H₁₂FNO₂
• MW: 161.174085617065
• MDL: MFCD17015058
• CID: 5098477
• PubChem ID: 49761286
• Update Time: 2026-03-02

METHYL 5-FLUOROPIPERIDINE-3-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• METHYL 5-FLUOROPIPERIDINE-3-CARBOXYLATE
• SCHEMBL1441089
• JZZXXYACSDVNCG-UHFFFAOYSA-N
• starbld0000093
• PS-19583
• 1269755-45-4
• Methyl5-fluoropiperidine-3-carboxylate
• MFCD17015058
• CS-0310252
• methyl cis-5-fluoropiperidine-3-carboxylate
• 1241725-62-1

• MDL： MFCD17015058
• Inchi： 1S/C7H12FNO2/c1-11-7(10)5-2-6(8)4-9-3-5/h5-6,9H,2-4H2,1H3
• InChI Key： JZZXXYACSDVNCG-UHFFFAOYSA-N
• SMILES： N1CC(F)CC(C(OC)=O)C1

Computed Properties

• Exact Mass: 161.08520679g/mol
• Monoisotopic Mass: 161.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on METHYL 5-FLUOROPIPERIDINE-3-CARBOXYLATE

METHYL 5-FLUOROPIPERIDINE-3-CARBOXYLATE (CAS No. 1241725-62-1): A Comprehensive Overview

METHYL 5-FLUOROPIPERIDINE-3-CARBOXYLATE, a compound with the CAS number 1241725-62-1, has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural properties and potential applications in drug development. This compound, featuring a fluorinated piperidine core and a carboxylate functional group, represents a promising scaffold for the synthesis of bioactive molecules. The strategic incorporation of a fluorine atom at the 5-position enhances the metabolic stability and binding affinity of the molecule, making it an attractive candidate for further exploration.

The Methyl 5-fluoropiperidine-3-carboxylate structure is particularly noteworthy for its ability to modulate various biological pathways. Recent studies have highlighted its potential in the development of central nervous system (CNS) therapeutics, where fluorinated piperidines are commonly utilized due to their favorable pharmacokinetic profiles. The carboxylate moiety further contributes to the compound's solubility and bioavailability, essential factors in drug formulation and delivery.

In the realm of medicinal chemistry, the synthesis of derivatives from Methyl 5-fluoropiperidine-3-carboxylate has been extensively studied. Researchers have leveraged this scaffold to develop novel compounds with enhanced pharmacological properties. For instance, modifications at the 3-position carboxylate group have led to the discovery of potent inhibitors targeting enzymes involved in inflammatory and neurodegenerative diseases. These findings underscore the compound's significance as a building block in drug discovery.

The role of fluorine in medicinal chemistry is well-documented, with its ability to influence molecular interactions and improve drug efficacy. The presence of a fluorine atom in Methyl 5-fluoropiperidine-3-carboxylate contributes to its high lipophilicity and metabolic resistance, key attributes for a successful drug candidate. This has prompted investigations into its potential as an intermediate in the synthesis of antiviral and anticancer agents, where fluorinated compounds have shown remarkable promise.

Recent advancements in computational chemistry have further illuminated the therapeutic potential of Methyl 5-fluoropiperidine-3-carboxylate. Molecular docking studies have identified its binding affinity to various protein targets, including those implicated in metabolic disorders and infectious diseases. These simulations have provided valuable insights into optimizing the compound's structure for improved therapeutic outcomes.

The carboxylate functional group in Methyl 5-fluoropiperidine-3-carboxylate also offers opportunities for prodrug development. By converting this group into other forms such as esters or amides, researchers can enhance the compound's stability and bioavailability. This approach has been successfully employed in other fluorinated piperidine derivatives, demonstrating its feasibility as a strategy for drug formulation.

In conclusion, Methyl 5-fluoropiperidine-3-carboxylate (CAS No. 1241725-62-1) stands out as a versatile and promising compound in pharmaceutical research. Its unique structural features make it an ideal candidate for developing novel therapeutics targeting a wide range of diseases. As research continues to uncover new applications and synthetic pathways, this compound is poised to play a pivotal role in advancing drug discovery and development.